![molecular formula C9H10BrNO2 B3077670 2-Bromo-3-((tetrahydrofuran-3-yl)oxy)pyridine CAS No. 1049023-88-2](/img/structure/B3077670.png)
2-Bromo-3-((tetrahydrofuran-3-yl)oxy)pyridine
Overview
Description
2-Bromo-3-((tetrahydrofuran-3-yl)oxy)pyridine is a chemical compound with the molecular formula C9H10BrNO2 . It is used for research and development purposes .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyridine ring with a bromine atom at the 2-position and a tetrahydrofuran-3-yl oxy group at the 3-position .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 244.09 . Other specific properties like melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Palladium-Catalyzed Alkene Oxy- and Aminoalkynylation
This compound is utilized in palladium-catalyzed oxy- and aminoalkynylation reactions, which are key for synthesizing tetrahydrofurans and pyrrolidines, important heterocycles in bioactive compounds. The use of aliphatic bromoalkynes, including possibly derivatives like 2-Bromo-3-((tetrahydrofuran-3-yl)oxy)pyridine, allows for high diastereoselectivity and functional group tolerance in these reactions, leading to alkyl-substituted tetrahydrofurans and pyrrolidines upon one-pot hydrogenation of the triple bond (Nicolai, Sedigh-Zadeh, & Waser, 2013).
Synthesis and Molecular Structures
Compounds like this compound are key intermediates in the synthesis of complex molecular structures. For example, they have been used in the generation of 2-trimethylsilyl-, 2-trimethylgermyl-, and 2-trimethylstannyl-pyridines through metallation and treatment with appropriate reagents. These processes are crucial for understanding the molecular structure and reactivity of pyridine derivatives, which have wide-ranging applications in medicinal chemistry and materials science (Riedmiller, Jockisch, & Schmidbaur, 1999).
Photophysical and Electrochemical Studies
Derivatives of this compound are used in the synthesis of iridium complexes for photophysical and electrochemical studies. These studies are essential for the development of organic light-emitting devices (OLEDs) and other electronic applications. The bromo-containing species, in particular, serve as synthetically attractive building blocks for constructing polymetallic architectures, enabling the tuning of electronic properties through simple chemical modifications (Stagni et al., 2008).
Safety and Hazards
properties
IUPAC Name |
2-bromo-3-(oxolan-3-yloxy)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO2/c10-9-8(2-1-4-11-9)13-7-3-5-12-6-7/h1-2,4,7H,3,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEGUYDTYMGKHMB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=C(N=CC=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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